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Compound of Interest

Compound Name: 3-Hydroxypyruvate

Cat. No.: B1227823

This technical guide provides a comprehensive overview of 3-Hydroxypyruvate, a key
intermediate in various metabolic pathways. The document is intended for researchers,
scientists, and professionals in the field of drug development, offering detailed information on
its chemical properties, molecular structure, and biological significance.

Quantitative Data Summary

The following table summarizes the key quantitative data for 3-Hydroxypyruvate for easy
reference and comparison.

Parameter Value

CAS Number 1113-60-6[1][2][3][41[5]

Molecular Formula C3HaOa4[1][3][5]

Average Molecular Weight 104.0615 g/mol [1]

Monoisotopic Molecular Weight 104.010958616 g/mol [1]

SMILES OCC(=0)C(0)=0[1][2]

InChl Key HHDDCCUIUWNGJ-UHFFFAOYSA-N[1][2]
IUPAC Name 3-hydroxy-2-oxopropanoic acid[1]
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Molecular Structure

3-Hydroxypyruvate, with the chemical formula CsH4Oa, is a beta-keto acid. Its structure
consists of a three-carbon chain with a carboxylic acid group, a ketone group at the second
carbon (alpha-keto acid), and a hydroxyl group at the third carbon. This structure is crucial for
its role as a substrate in various enzymatic reactions.

Metabolic Pathway Involvement

3-Hydroxypyruvate is a significant metabolite in the glycine, serine, and threonine metabolism
pathway.[1] One of the key reactions involving this molecule is its formation from L-serine and
pyruvate, a reaction catalyzed by the enzyme Serine-pyruvate transaminase (EC 2.6.1.51). In
this reversible reaction, L-serine donates its amino group to pyruvate, resulting in the formation
of 3-hydroxypyruvate and L-alanine.[1] This pathway is integral to the interconversion of
amino acids and carbohydrates.

Another critical enzyme in the metabolism of 3-hydroxypyruvate is glyoxylate
reductase/hydroxypyruvate reductase (GRHPR). This enzyme is responsible for the reduction
of hydroxypyruvate to D-glycerate and also plays a role in the detoxification of glyoxylate.[2][5]

[6]

The following diagram illustrates the enzymatic conversion of L-serine and pyruvate to 3-
hydroxypyruvate and L-alanine.
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Serine-pyruvate transaminase reaction pathway.

Experimental Protocols
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Detailed experimental protocols for studying enzymes involved in 3-hydroxypyruvate
metabolism, such as Serine--pyruvate aminotransferase and Glyoxylate
reductase/hydroxypyruvate reductase, can be found in the cited literature. These protocols
typically involve enzyme assays to measure catalytic activity, protein expression and
purification techniques, and structural biology methods like X-ray crystallography to understand
the enzyme-substrate interactions. For instance, the activity of Serine-pyruvate transaminase
can be assayed by monitoring the formation of L-alanine or 3-hydroxypyruvate using
chromatographic or spectrophotometric methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Serine—pyruvate transaminase - Wikipedia [en.wikipedia.org]

2. WikiGenes - GRHPR - glyoxylate reductase/hydroxypyruvate... [wikigenes.org]

3. Studies on a unique organelle localization of a liver enzyme, serine:pyruvate (or
alanine:glyoxylate) aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]

e 4. researchgate.net [researchgate.net]

e 5. Structural basis of substrate specificity in human glyoxylate reductase/hydroxypyruvate
reductase - PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Hydroxypyruvate:
CAS Number and Molecular Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1227823#3-hydroxypyruvate-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1227823?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

